Cas no 1806508-05-3 (4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol)

• Product Name: 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol
• CAS No: 1806508-05-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5000385
• Update Time: 2025-06-08

4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol

• Inchi： 1S/C11H13BrO2/c1-7-5-9(11(12)8(2)14)3-4-10(7)6-13/h3-5,11,13H,6H2,1-2H3
• InChI Key： VNDRXFKAZSEZMO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CO)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol

Professional Introduction to 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl Alcohol (CAS No. 1806508-05-3)

4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol, a compound with the chemical identifier CAS No. 1806508-05-3, is a significant molecule in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and synthetic intermediates.

The molecular structure of 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol consists of a benzyl alcohol backbone substituted with a bromo-substituted propyl group. This configuration imparts distinct reactivity and functionalization possibilities, making it a valuable building block in organic synthesis. The presence of both bromine and hydroxyl functional groups allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel scaffolds for drug discovery. 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol has been investigated for its potential role in generating new pharmacophores. Its benzyl alcohol moiety is known to be a versatile component in medicinal chemistry, often serving as a pharmacophore in small-molecule drugs due to its ability to interact with biological targets effectively. The bromo-substituted propyl group further enhances its utility by enabling selective modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol is its application in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting various enzymatic pathways implicated in human diseases. For instance, studies have demonstrated its use in constructing analogs of kinases and other enzymes involved in cancer signaling pathways. The ability to modify the benzyl alcohol core while retaining the reactive bromo group provides chemists with a high degree of flexibility in designing molecules with tailored biological activities.

The interest in CAS No. 1806508-05-3 extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly utilizing this compound as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it an excellent candidate for generating complex drug molecules that require precise functionalization at multiple positions. This adaptability is particularly valuable in industries where efficiency and scalability are critical factors.

The synthesis of 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of propylene oxide followed by reaction with benzaldehyde to form the desired benzyl alcohol derivative. This synthetic route underscores the compound's importance as a precursor in fine chemical manufacturing.

In conclusion, 4-(1-Bromo-2-oxopropyl)-2-methylbenzyl alcohol (CAS No. 1806508-05-3) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists exploring new therapeutic agents and synthetic methodologies. As research continues to uncover novel applications for this compound, its importance in drug discovery and industrial chemistry is expected to grow further, solidifying its role as a cornerstone molecule in modern chemical biology.